Cas no 671225-23-3 (Prednisolone 17-(Ethyl Carbonate) 21-Acetate)

• Product Name: Prednisolone 17-(Ethyl Carbonate) 21-Acetate
• CAS No: 671225-23-3
• MF: C₂₆H₃₄O₈
• MW: 474.543368816376
• CID: 1016727
• PubChem ID: 131668468
• Update Time: 2025-04-20

Prednisolone 17-(Ethyl Carbonate) 21-Acetate Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4-diene-3,20-dione, 21-(acetyloxy)-17-[(ethoxycarbonyl)oxy]-11-hydroxy-, (11b)-
• Prednisolone 17-(Ethyl Carbonate) 21-Acetate
• Pregna-​1,​4-​diene-​3,​20-​dione, 21-​(acetyloxy)​-​17-​[(ethoxycarbonyl)​oxy]​-​11-​hydroxy-​, (11β)​- (9CI)
• [2-[(8S,9S,10R,11S,13S,14S,17R)-17-ethoxycarbonyloxy-11-hydroxy-10,13-dimethyl-3-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate
• Pregna-1,4-diene-3,20-dione, 21-(acetyloxy)-17-((ethoxycarbonyl)oxy)-11-hydroxy-, (11beta)-
• PREDNICARBATE IMPURITY E [EP IMPURITY]
• PREGNA-1,4-DIENE-3,20-DIONE, 21-(ACETYLOXY)-17-((ETHOXYCARBONYL)OXY)-11-HYDROXY-, (11.BETA.)-
• Prednisolone 21-acetate 17-ethylcarbonate
• WWG9SG8RNB
• Prednicarbate impurity E [EP]
• UNII-WWG9SG8RNB
• 671225-23-3
• Pregna-1,4-diene-3,20-dione, 21-(acetyloxy)-17-[(ethoxycarbonyl)oxy]-11-hydroxy-, (11?)- (9CI); Prednisolone 17-(ethyl carbonate) 21-acetate; 11?-Hydroxy-3,20-dioxopregna-1,4-dien-17,21-diyl 21-Acetate 17-(Ethylcarbonate); Prednisolone 21-Acetate 17-Ethyl

• Inchi： 1S/C26H34O8/c1-5-32-23(31)34-26(21(30)14-33-15(2)27)11-9-19-18-7-6-16-12-17(28)8-10-24(16,3)22(18)20(29)13-25(19,26)4/h8,10,12,18-20,22,29H,5-7,9,11,13-14H2,1-4H3/t18-,19-,20-,22+,24-,25-,26-/m0/s1
• InChI Key： HJBXHIPIGWXIGJ-OKKNSTDLSA-N
• SMILES： O(C(=O)OCC)[C@]1(C(COC(C)=O)=O)CC[C@H]2[C@@H]3CCC4=CC(C=C[C@]4(C)[C@H]3[C@H](C[C@@]21C)O)=O

Computed Properties

• Exact Mass: 474.22536804g/mol
• Monoisotopic Mass: 474.22536804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 966
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 632.1±55.0 °C at 760 mmHg
• Flash Point: 208.8±25.0 °C
• Vapor Pressure: 0.0±4.2 mmHg at 25°C

Prednisolone 17-(Ethyl Carbonate) 21-Acetate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)